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Compound of Interest

Compound Name: Alk5-IN-29

Cat. No.: B12395674

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe working environment and
minimizing environmental impact. This document provides essential safety and logistical
information, including operational and disposal plans for Alk5-IN-29, a selective activin
receptor-like kinase (ALK) inhibitor.

Chemical and Safety Data Summary

While a specific Safety Data Sheet (SDS) for Alk5-IN-29 (CAS No. 2785430-85-3) is not readily
available, data from analogous ALKS5 inhibitors suggest that caution should be exercised during
handling and disposal. Some related compounds are classified as toxic if swallowed.
Therefore, it is prudent to handle Alk5-IN-29 as a potentially hazardous substance.
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Property Data / Recommendation
Chemical Name Alk5-IN-29

Synonyms EX-06

CAS Number 2785430-85-3

] Potential for acute oral toxicity. As a precaution,
Primary Hazard .
treat as a hazardous chemical.

_ ) Wear a lab coat, safety glasses with side
Personal Protective Equipment (PPE) ) ) )
shields, and chemical-resistant gloves.

Avoid inhalation of dust or fumes. Handle in a

well-ventilated area, preferably in a chemical
Handling fume hood. Avoid contact with skin and eyes.

Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.

Store in a tightly sealed container in a cool, dry,
Storage ]
and well-ventilated area.

Proper Disposal Protocol for Alk5-IN-29

The following step-by-step procedure outlines the recommended process for the safe disposal
of Alk5-IN-29 and associated materials. This protocol is based on general best practices for
laboratory chemical waste management.

Step 1: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure
compliant disposal.

e Solid Waste:

o Place unused or expired Alk5-IN-29 powder in a clearly labeled, sealed container
designated for solid chemical waste.
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o Contaminated materials such as weighing paper, pipette tips, and gloves should also be
collected in a labeled solid waste container.

e Liquid Waste:

o Solutions containing Alk5-IN-29 should be collected in a dedicated, leak-proof, and clearly
labeled liquid waste container.

o Do not mix with other incompatible chemical waste streams.
e Sharps Waste:

o Needles, syringes, or other contaminated sharps must be disposed of in a designated
sharps container.

Step 2: Decontamination of Labware

All glassware and equipment that have come into contact with Alk5-IN-29 should be
decontaminated before reuse or disposal.

e Initial Rinse: Rinse the contaminated labware with a suitable solvent (e.g., ethanol or
acetone) to remove the majority of the compound. Collect this rinse solvent as hazardous
liquid waste.

e Washing: Wash the labware with soap and water.
e Final Rinse: Rinse thoroughly with deionized water.
Step 3: Labeling and Storage of Waste

Accurate labeling and proper storage of waste are essential for safety and regulatory
compliance.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Alk5-IN-29," and the approximate concentration and quantity.

o Storage: Store waste containers in a designated, secondary containment area away from
general laboratory traffic. Ensure containers are sealed to prevent leaks or spills.
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Step 4: Final Disposal

The final disposal of chemical waste must be handled by a licensed hazardous waste disposal
company.

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

e Provide the EHS office with a complete inventory of the waste, including the chemical name
and quantity.

e Never dispose of Alk5-IN-29 down the drain or in the regular trash.
Experimental Workflow: Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with Alk5-IN-29.
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No (Consult EHS)

Click to download full resolution via product page
Caption: Disposal decision pathway for Alk5-IN-29 contaminated materials.
» To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Alk5-IN-

29]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395674#alk5-in-29-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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